Cas no 28291-10-3 (Oxirane,2-(4-chlorophenyl)-3-phenyl-, (2R,3R)-rel-)

• Product Name: Oxirane,2-(4-chlorophenyl)-3-phenyl-, (2R,3R)-rel-
• CAS No: 28291-10-3
• MF: C₁₄H₁₁ClO
• MW: 230.689543008804
• CID: 257496
• PubChem ID: 93122
• Update Time: 2025-04-19

Oxirane,2-(4-chlorophenyl)-3-phenyl-, (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-(4-chlorophenyl)-3-phenyl-, (2R,3R)-rel-
• trans-(2S,3S)-2-(4-chlorophenyl)-3-phenyloxirane
• (2S,3S)-2-(4-chlorophenyl)-3-phenyl oxirane
• (S,S)-2-(4-chlorophenyl)-3-phenyloxirane
• 2-(4-chlorophenyl)-3-phenyloxirane
• trans-4-chlorostilbeneoxide
• trans-p-Chlor-stilbenoxid
• trans-2-phenyl-3-(4-chlorophenyl)oxirane
• 28291-10-3
• Oxirane, 2-(4-chlorophenyl)-3-phenyl-, trans-
• DL-TRANS-4-CHLOROSTILBENEOXIDE
• AWZJRRBGXZWVOY-KBPBESRZSA-N
• 2-(4-Chlorophenyl)-3-phenyloxirane trans-
• 2-(4-Chlorophenyl)-3-phenyloxirane #
• dl-trans-4-Chlorostilbene oxide

• Inchi： 1S/C14H11ClO/c15-12-8-6-11(7-9-12)14-13(16-14)10-4-2-1-3-5-10/h1-9,13-14H/t13-,14-/m0/s1
• InChI Key： AWZJRRBGXZWVOY-KBPBESRZSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H]1[C@H](C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 230.05000
• Monoisotopic Mass: 230.049843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5
• XLogP3: 3.5

Experimental Properties

• Density: 1.249
• Boiling Point: 333.4°Cat760mmHg
• Flash Point: 156°C
• Refractive Index: 1.617
• PSA: 12.53000
• LogP: 4.15260